Cas no 2680668-59-9 (1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde
• CAS No: 2680668-59-9
• MF: C₉H₁₅NO
• MW: 153.221502542496
• CID: 5646460
• PubChem ID: 165908137
• Update Time: 2025-06-22

1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 2680668-59-9
• 1-(piperidin-2-yl)cyclopropane-1-carbaldehyde
• EN300-28270746
• 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde

• Inchi： 1S/C9H15NO/c11-7-9(4-5-9)8-3-1-2-6-10-8/h7-8,10H,1-6H2
• InChI Key： NBZVTSAQMGFKBQ-UHFFFAOYSA-N
• SMILES： O=CC1(C2CCCCN2)CC1

Computed Properties

• Exact Mass: 153.115364102g/mol
• Monoisotopic Mass: 153.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 29.1Ų

Additional information on 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde

1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde: A Comprehensive Overview

The compound 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde (CAS No. 2680668-59-9) is a unique organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its distinctive structure, which combines a cyclopropane ring with a piperidine moiety and an aldehyde group. The cyclopropane ring, known for its high ring strain, contributes to the compound's reactivity and potential for diverse chemical transformations. The piperidine group, a six-membered amine ring, adds complexity to the molecule and may influence its pharmacokinetic properties. The aldehyde group, on the other hand, introduces electrophilic character, making it a potential site for nucleophilic attacks in various chemical reactions.

Recent studies have highlighted the potential of 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde in drug discovery. Researchers have explored its ability to act as a precursor in the synthesis of bioactive molecules. For instance, the compound has been utilized in the development of anti-inflammatory agents and neuroprotective drugs due to its unique structural features. The integration of the cyclopropane ring and the piperidine group allows for diverse functionalization, enabling the creation of derivatives with enhanced biological activity.

The synthesis of 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde involves a multi-step process that combines principles from organic synthesis and catalysis. One notable approach involves the use of transition metal catalysts to facilitate key transformations. For example, palladium-catalyzed cross-coupling reactions have been employed to construct the carbon-piperidine bond efficiently. This method not only enhances yield but also ensures high purity, making it suitable for large-scale production.

From a pharmacological perspective, 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde has shown promise in preclinical studies. Researchers have investigated its effects on cellular signaling pathways, particularly those involved in inflammation and neurodegenerative diseases. The compound has demonstrated potential as a modulator of key enzymes, such as cyclooxygenase (COX) and lipoxygenase (LOX), which are central to inflammatory processes. Additionally, studies have indicated that it may possess neuroprotective properties by mitigating oxidative stress and reducing neuronal damage.

The structural uniqueness of 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde also makes it an attractive candidate for exploring novel chemical reactions. For instance, recent investigations have focused on its participation in [2+2] cycloaddition reactions under specific conditions. These studies have revealed that the compound can form stable bicyclic structures with dienes or other conjugated systems, opening new avenues for material science applications.

In terms of applications beyond drug discovery, 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde has been explored in materials chemistry for its potential as a building block in polymer synthesis. Its ability to undergo various polymerization reactions under controlled conditions suggests its utility in creating advanced materials with tailored properties.

Moreover, computational studies have provided deeper insights into the electronic structure and reactivity of 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde. Density functional theory (DFT) calculations have revealed that the molecule exhibits significant electron deficiency at the aldehyde carbon due to conjugation effects with the piperidine ring. This electronic feature enhances its reactivity towards nucleophiles, making it an ideal substrate for various condensation reactions.

Looking ahead, ongoing research is focused on optimizing the synthesis of 1-(Piperidin-2-yl)cyclopropane-1-carbaldehyde to enhance scalability and reduce costs. Green chemistry approaches are being explored to minimize waste generation and improve sustainability during production processes.

In conclusion, 1-(Piperidin-2-y